O-butylhydroxylamine hydrochloride

• IUPAC Name: O-butylhydroxylamine;hydrochloride
• InChI: InChI=1S/C4H11NO.ClH/c1-2-3-4-6-5;/h2-5H2,1H3;1H
• InChI Key: HUYRNQWVAPCTQZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCON.Cl
• Molecular Formula: C4H12ClNO
• DSSTOX Substance ID: DTXSID90484274
• Molecular Weight: 125.60 g/mol
• CAS RN: 4490-82-8

Description

O-butylhydroxylamine hydrochloride (OBH) is an organic compound composed of the elements oxygen, butyl, hydroxylamine, and hydrogen chloride. It is a white, odorless, crystalline powder that is soluble in water and alcohol. OBH is widely used in the pharmaceutical, cosmetic, and food industries. It is also used in the synthesis of various compounds and as a reagent in laboratory experiments.

Scientific Research Applications

Determination of Carbonyl-Containing Compounds

O-butylhydroxylamine hydrochloride has been utilized in the determination of carbonyl-containing compounds. This application extends to various environments such as water, blood, urine, and air, and even in analyzing clothing. The versatility of this compound is highlighted in its use for detecting a wide range of substances, from thromboxane B2 and prostaglandins to amygdalin and other aldehydes, ketones, and acids (Cancilla & Que Hee, 1992).

Synthesis of Modified Weinreb Amides

This compound plays a crucial role in the synthesis of modified Weinreb amides, which are valuable in organic chemistry for the creation of ketones and aldehydes. An efficient preparation of this compound has led to the synthesis of these amides, which are significant in producing various organic compounds with high yields (Labeeuw, Phansavath, & Genêt, 2004).

Reaction with Thionyl Chloride

In chemical synthesis, this compound reacts with thionyl chloride, leading to the production of O-chlorosulfinylbenzohydroximoyl chloride, a compound used in synthesizing substituted benzohydroximoyl chlorides. This reaction is a significant process in organic synthesis, showcasing the versatility of this compound (Uchida & Kozuka, 1984).

Facilitating Chemical Reactions

This compound is used in facilitating various chemical reactions. Its role in synthesizing N,O-bis(tert-butoxycarbonyl)hydroxylamine, which is beneficial in creating 5-lipoxygenase inhibitors and other hydroxylamine and hydroxamic acid derivatives, exemplifies its application in advanced chemical syntheses (Staszak & Doecke, 1993; 1994).

Environmental Monitoring

This compound is also significant in environmental science, particularly in monitoring air quality. It aids in the measurement of hydroxy carbonyls and other carbonyls in the air, providing crucial data for environmental monitoring and research (Spaulding et al., 1999).

Safety and Hazards

O-butylhydroxylamine hydrochloride can cause skin irritation and serious eye irritation. It is recommended to wear protective gloves, eye protection, and face protection when handling this compound.

Mechanism of Action

Target of Action

O-butylhydroxylamine hydrochloride is a versatile reagent used in various chemical reactions. The primary targets of this compound are organic molecules that can undergo oxidation-reduction reactions . It’s also used in the preparation of N-tert-butoxyamino acids .

Mode of Action

The compound acts as an oxidizing agent in chemical reactions . It interacts with its targets by donating an oxygen atom, which can lead to the formation of new bonds and changes in the molecular structure of the target .

Biochemical Pathways

This compound is involved in various biochemical pathways, particularly those involving oxidation-reduction reactions . It can affect downstream effects such as the formation of new organic compounds and the modification of existing ones .

Pharmacokinetics

Given its chemical properties, it is likely to be soluble in water , which could influence its bioavailability.

Result of Action

The result of this compound’s action is the formation of new compounds or the modification of existing ones . For example, it has been used in the synthesis of N-methyl-O-tert-butylhydroxylamine hydrochloride .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, it is relatively stable under normal conditions, but it can decompose under high temperatures or in the presence of fire or oxidizing agents . Therefore, it should be stored in a dry, cool place, away from fire sources and flames .

Biochemical Analysis

Biochemical Properties

O-butylhydroxylamine hydrochloride plays a significant role in biochemical reactions, particularly in the synthesis of biologically active molecules. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is used in the synthesis of N-methyl-O-butylhydroxylamine hydrochloride, which is a substrate for the unambiguous synthesis of N-hydroxy peptides . The compound’s interaction with enzymes such as matrix metalloproteinases (MMPs) and its role as an inhibitor in these reactions highlight its importance in biochemical studies .

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the synthesis of N-tert-butoxyamino acids, which are substrates for the synthesis of N-hydroxy peptides . These interactions can lead to changes in cellular metabolism and gene expression, thereby influencing overall cell function.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. It binds to specific enzymes and proteins, leading to enzyme inhibition or activation. For instance, it is involved in the synthesis of biologically active molecules such as CGS 25966 derivatives, which are used as MMP inhibitors . These interactions result in changes in gene expression and cellular function, highlighting the compound’s role in biochemical processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound is stable under inert gas conditions and at room temperature . Its long-term effects on cellular function in in vitro or in vivo studies are still being investigated.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enzyme inhibition or activation. At higher doses, it may cause toxic or adverse effects. For instance, studies on similar compounds have shown that high doses can lead to adverse effects such as skin irritation and eye irritation . Therefore, it is essential to determine the optimal dosage to avoid toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For example, it is used in the synthesis of N-tert-butoxyamino acids, which are substrates for the synthesis of N-hydroxy peptides . These interactions highlight the compound’s role in metabolic processes and its impact on overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its biochemical effects. The compound is transported through specific transporters and binding proteins, which influence its localization and accumulation within cells. For instance, it is soluble in water and methanol, which facilitates its transport within biological systems . Understanding these transport mechanisms is essential for optimizing its use in biochemical applications.

Subcellular Localization

This compound’s subcellular localization affects its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the cytoplasm or nucleus, where it interacts with enzymes and proteins involved in biochemical reactions . These interactions highlight the importance of subcellular localization in determining the compound’s biochemical effects.